Cas no 1000510-35-9 (5-(3-aminopropyl)-2-methoxyphenol)

• Product Name: 5-(3-aminopropyl)-2-methoxyphenol
• CAS No: 1000510-35-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6438385
• PubChem ID: 55265877
• Update Time: 2024-03-01

5-(3-aminopropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropyl)-2-methoxyphenol
• Phenol, 5-(3-aminopropyl)-2-methoxy-

• Inchi： 1S/C10H15NO2/c1-13-10-5-4-8(3-2-6-11)7-9(10)12/h4-5,7,12H,2-3,6,11H2,1H3
• InChI Key： NZKRJTLUCRNIIL-UHFFFAOYSA-N
• SMILES： C1(O)=CC(CCCN)=CC=C1OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±32.0 °C(Predicted)
• pka: 9.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols